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Compound of Interest

Compound Name: Vevaorisertib trihydrochloride

Cat. No.: B10828103

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of
Vevorisertib trihydrochloride, a potent and selective pan-AKT serine/threonine kinase
inhibitor. Given its biological activity, it is crucial to handle and dispose of this compound with
the utmost care to ensure personnel safety and environmental protection. The following
procedures are based on best practices for the disposal of potent, biologically active research
compounds, often managed as cytotoxic waste.

Chemical and Physical Properties

A summary of the known quantitative data for Vevorisertib trihydrochloride is presented
below for easy reference.

Property Value

Synonyms ARQ 751 trihydrochloride

CAS Number 1416775-08-0

Molecular Formula Css5H41CIsNsO

Molecular Weight 696.1 g/mol

Storage (Powder) 2 years at -20°C

Storage (in DMSO) 2 weeks at 4°C, 6 months at -80°C
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Experimental Protocols: Disposal of Vevorisertib
Trihydrochloride

The following step-by-step methodology outlines the recommended procedure for the disposal
of Vevorisertib trihydrochloride and associated contaminated materials.

1. Personal Protective Equipment (PPE) and Hazard Assessment:

» Before handling Vevorisertib trihydrochloride, a comprehensive risk assessment should
be conducted.

o Always wear appropriate PPE, including a lab coat, safety goggles, and nitrile gloves. For
handling the powder form, a properly fitted respirator may be necessary to avoid inhalation.

2. Segregation of Waste:

» All waste contaminated with Vevorisertib trihydrochloride must be segregated from regular
laboratory trash.

» This includes unused or expired compounds, solutions containing the compound,
contaminated consumables (e.g., pipette tips, tubes, flasks), and contaminated PPE.

3. Waste Collection and Labeling:
e Solid Waste:

o Place all solid waste contaminated with Vevorisertib trihydrochloride into a designated,
leak-proof, and puncture-resistant container.

o This container should be clearly labeled as "Cytotoxic Waste" or "Chemical Waste for
Incineration” and include the name of the compound.

e Liquid Waste:

o Collect all liquid waste containing Vevorisertib trihydrochloride in a sealed, shatter-
resistant container.
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o The container must be clearly labeled with "Cytotoxic Liquid Waste," the name of the
compound, and any solvents used.

o Do not mix with other chemical waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

e Sharps Waste:

o Any sharps (e.g., needles, syringes) contaminated with Vevorisertib trihydrochloride
must be disposed of in a designated sharps container that is also labeled as "Cytotoxic
Waste."

4. Decontamination of Work Surfaces:

 After handling the compound, thoroughly decontaminate all work surfaces with an
appropriate cleaning agent.

o All materials used for decontamination (e.g., wipes, absorbent pads) should be disposed of
as cytotoxic solid waste.

5. Final Disposal:

» Store the sealed and labeled waste containers in a designated, secure area until they can be
collected by your institution's EHS or a licensed hazardous waste disposal contractor.

» The primary method for the disposal of cytotoxic waste is high-temperature incineration.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Vevorisertib trihydrochloride.
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Vevorisertib Trihydrochloride Disposal Workflow
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Caption: Disposal workflow for Vevorisertib trihydrochloride.
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Disclaimer: The information provided in this guide is intended for trained laboratory personnel.
Always consult your institution's specific environmental health and safety guidelines and the
Safety Data Sheet (SDS) for Vevorisertib trihydrochloride before handling and disposal. If a
specific SDS is not available, a thorough risk assessment based on the potent biological
activity of the compound is mandatory.

 To cite this document: BenchChem. [Safe Disposal of Vevorisertib Trihydrochloride: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828103#vevorisertib-trihydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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